Cas no 1094598-75-0 (Sildenafil N-Oxide)

• Product Name: Sildenafil N-Oxide
• CAS No: 1094598-75-0
• MF: C₂₂H₃₀N₆O₅S
• MW: 490.575803279877
• CID: 1064579
• PubChem ID: 135565954
• Update Time: 2025-09-26

Sildenafil N-Oxide Chemical and Physical Properties

Names and Identifiers

• Sildenafil N-Oxide
• 5-[2-ethoxy-5-(4-methyl-4-oxidopiperazin-4-ium-1-yl)sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-Ethoxy-5-[(4-methyl-4-oxido-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 4-((4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7
• Sildenafil EP Impurity B
• Sildenafil Citrate Imp. B (EP); Sildenafil Imp. B (EP); 5-[2-Ethoxy-5-[(4-methyl-4-oxidopiperazin-1-yl)sulfonyl]phenyl]-1-methyl-3-propyl-6,7-dihydro-1Hpyrazolo[4,3-d]pyrimidin-7-one; Sildenafil N-Oxide; Sildenafil Citrate Impurity B; Sildenafil Impurity B
• Q27256715
• BCP34115
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-((4-methyl-4-oxido-1-piperazinyl)sulfonyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-
• CHEBI:228553
• UNII-380S4M4VB3
• 5-(2-Ethoxy-5-((4-methyl-4-oxidopiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 380S4M4VB3
• Sildenafil citrate impurity B [EP]
• SCHEMBL3641890
• DTXSID20148938
• Sildenafil N-Oxide 1.0 mg/ml in Methanol
• NS00015879
• CS-0166487
• 4-(4-ethoxy-3-{1-methyl-7-oxo-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}benzenesulfonyl)-1-methylpiperazin-1-ium-1-olate
• SILDENAFIL CITRATE IMPURITY B [EP IMPURITY]
• 4-((4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl)sulfonyl)-1-methylpiperazine 1-oxide? (Sildenafil Impurity
• 5-[2-ethoxy-5-(4-methyl-4-oxidopiperazin-4-ium-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-ethoxy-5-(4-methyl-4-oxidopiperazin-4-ium-1-yl)sulonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 4-((4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl)sulfonyl)-1-methylpiperazine1-oxide
• E82059
• 1094598-75-0
• Sildenafil Impurity B
• 4-((4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)phenyl)sulfonyl)-1-methylpiperazine 1-oxide
• DTXCID4071429
• SILDENAFIL CITRATE IMPURITY B (EP IMPURITY)
• Sildenafil citrate impurity B

• Inchi： 1S/C22H30N6O5S/c1-5-7-17-19-20(26(3)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)33-6-2)34(31,32)27-10-12-28(4,30)13-11-27/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)
• InChI Key： JQGFLCMKCZPSEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2=NC3C(CCC)=NN(C)C=3C(N2)=O)C=1)OCC)(N1CC[N+](C)(CC1)[O-])(=O)=O

Computed Properties

• Exact Mass: 490.20000
• Monoisotopic Mass: 490.19983925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Solubility: Dissolution (69 g/l) (25 º C),
• PSA: 147.99000
• LogP: 2.60100

Sildenafil N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides